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Compound of Interest

Compound Name: Rauvoyunine C

CAS No.: 1211543-01-9

Cat. No.: B1169371

Get Quote

This guide provides an in-depth analysis of the spectroscopic data instrumental in the structural

elucidation of Rauvoyunine C, a picraline-type indole alkaloid. The information presented

herein is curated for researchers, scientists, and professionals in drug development, offering

not just the raw data but also insights into the experimental rationale and data interpretation

that are crucial for natural product chemistry and drug discovery.

Introduction to Rauvoyunine C
Rauvoyunine C is a naturally occurring indole alkaloid isolated from the aerial parts of

Rauvolfia yunnanensis, a plant species with a history in traditional medicine.[1][2] The

structural determination of novel compounds like Rauvoyunine C is a cornerstone of natural

product research, providing templates for new therapeutic agents. The elucidation of its

complex heterocyclic framework relies on a synergistic application of modern spectroscopic

techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry

(MS), and Infrared (IR) spectroscopy. Understanding the nuances of these techniques and their

application is paramount for chemists aiming to isolate and identify new bioactive molecules.
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The journey from a crude plant extract to a fully characterized molecule like Rauvoyunine C
follows a meticulous and logical progression. This workflow ensures the purity of the isolated

compound and the accuracy of its structural assignment.
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Caption: A generalized workflow for the isolation and structural elucidation of natural products

like Rauvoyunine C.

Mass Spectrometry (MS) Analysis
Mass spectrometry is a powerful analytical technique that provides information about the mass-

to-charge ratio (m/z) of a molecule, allowing for the determination of its molecular weight and

elemental composition. For Rauvoyunine C, this was a critical first step in its characterization.

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)

Sample Preparation: A dilute solution of the purified Rauvoyunine C is prepared in a

suitable volatile solvent, such as methanol or acetonitrile.

Ionization: The sample is introduced into the mass spectrometer and ionized, typically using

electrospray ionization (ESI) for polar molecules like alkaloids. ESI is a soft ionization

technique that minimizes fragmentation, ensuring the observation of the molecular ion.
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Mass Analysis: The ionized molecules are then guided into a high-resolution mass analyzer,

such as a Time-of-Flight (TOF) or Orbitrap analyzer. These instruments can measure m/z

values with high accuracy, enabling the determination of the elemental formula.

Data Acquisition: The mass spectrum is recorded, showing the relative abundance of ions at

different m/z values.

Data for Rauvoyunine C:

The high-resolution mass spectrum of Rauvoyunine C would have revealed a precise m/z

value for its molecular ion, from which its elemental formula, C₃₂H₃₈N₂O₈, was deduced.[2] This

information is fundamental for subsequent analysis of other spectroscopic data.

Infrared (IR) Spectroscopy
Infrared spectroscopy is utilized to identify the functional groups present in a molecule. The

absorption of infrared radiation excites molecular vibrations, and the frequencies of these

absorptions are characteristic of specific chemical bonds.

Experimental Protocol: Fourier-Transform Infrared (FTIR) Spectroscopy

Sample Preparation: A small amount of the solid sample is typically mixed with potassium

bromide (KBr) and pressed into a thin pellet. Alternatively, a solution can be analyzed in a

suitable IR-transparent cell.

Data Acquisition: The sample is placed in the beam of an FTIR spectrometer. The instrument

measures the absorption of infrared radiation over a range of wavelengths.

Spectral Analysis: The resulting IR spectrum is a plot of transmittance or absorbance versus

wavenumber (cm⁻¹). Specific absorption bands are then correlated with the presence of

particular functional groups.

Key IR Absorptions for Rauvoyunine C:
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Wavenumber (cm⁻¹) Functional Group Vibrational Mode

1722 Carbonyl (C=O) Stretching

Multiple bands Aromatic and Alkene (C=C) Stretching

Multiple bands C-O Stretching

Multiple bands C-H (sp² and sp³) Stretching

Data is based on the reported IR spectrum for Rauvoyunine C.[2]

The prominent absorption at 1722 cm⁻¹ is indicative of a carbonyl group, a key structural

feature of Rauvoyunine C.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the detailed carbon-hydrogen

framework of an organic molecule. A combination of one-dimensional (¹H and ¹³C) and two-

dimensional (COSY, HSQC, HMBC) NMR experiments provides information on the chemical

environment, connectivity, and spatial relationships of atoms within the molecule.

Experimental Protocol: NMR Spectroscopy

Sample Preparation: A few milligrams of the purified compound are dissolved in a deuterated

solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent is critical to avoid interfering signals.

Data Acquisition: The sample is placed in a high-field NMR spectrometer. A series of pulse

sequences are applied to acquire ¹H, ¹³C, and various 2D NMR spectra.

Data Processing and Analysis: The raw data (Free Induction Decay - FID) is Fourier

transformed to generate the NMR spectra. The chemical shifts (δ), coupling constants (J),

and correlations in the 2D spectra are then analyzed to piece together the molecular

structure.

¹³C NMR Data for Rauvoyunine C:
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The ¹³C NMR spectrum of Rauvoyunine C displays 32 distinct carbon signals, consistent with

the molecular formula derived from mass spectrometry. The Distortionless Enhancement by

Polarization Transfer (DEPT) experiment is crucial for distinguishing between methyl (CH₃),

methylene (CH₂), methine (CH), and quaternary carbons.[2]
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Carbon No. Chemical Shift (δ) ppm Carbon Type

2 53.2 C

3 49.9 CH₂

5 52.3 CH

6 36.1 CH₂

7 53.2 C

8 133.6 C

9 117.8 CH

10 109.8 CH

11 160.1 C

12 94.8 CH

13 148.1 C

14 34.1 CH₂

15 34.7 CH

16 49.9 C

17 79.8 CH

18 12.9 CH₃

19 130.4 CH

20 133.6 C

21 54.6 CH₂

N-CH₃ 43.0 CH₃

11-OCH₃ 55.8 CH₃

17-O-CO 170.8 C

17-O-CO-CH₃ 20.7 CH₃
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7'-O-CO 165.7 C

1' 125.7 C

2' 129.9 CH

3' 110.6 C

4' 152.5 C

5' 142.0 C

6' 129.9 CH

3'-OCH₃ 60.9 CH₃

4',5'-OCH₃ 56.3 CH₃

Data is based on the reported ¹³C NMR spectrum for Rauvoyunine C.[2]

¹H NMR Data for Rauvoyunine C:

The ¹H NMR spectrum provides information about the number and types of protons in the

molecule. The chemical shifts, integration, and multiplicity (splitting patterns) of the signals are

key to assigning protons to specific positions in the structure.
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Proton Position
Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

9 7.29 d 8.3

10 6.26 br. s

12 6.04 br. d 8.3

19 5.48 q 6.7

18 1.62 d 6.7

2',6' 6.94 s

3',4',5'-OCH₃ 3.87 s

11-OCH₃ 3.45 s

N-CH₃ 2.64 s

17-OCOCH₃ 2.05 s

Data is based on the reported ¹H NMR spectrum for Rauvoyunine C.[2]

Structural Confirmation through 2D NMR
While 1D NMR provides foundational data, 2D NMR experiments are indispensable for

assembling the complete molecular structure.

Caption: A conceptual diagram illustrating the key 2D NMR correlations used in the structure

elucidation of Rauvoyunine C.

COSY (Correlation Spectroscopy): Reveals proton-proton (¹H-¹H) spin-spin coupling

networks, identifying adjacent protons.

HSQC (Heteronuclear Single Quantum Coherence): Correlates protons directly attached to

carbons (¹H-¹³C one-bond correlations).

HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and

carbons that are two or three bonds away, which is crucial for connecting different spin

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b1169371/docs?utm_src=pdf-body#spectroscopic-characterization-of-rauvoyunine-c-a-technical-guide
https://d-nb.info/1101349751/34
https://www.benchchem.com/product/b1169371/docs?utm_src=pdf-body#spectroscopic-characterization-of-rauvoyunine-c-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169371?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


systems and identifying quaternary carbons.

The combined interpretation of these spectroscopic datasets allowed for the unambiguous

assignment of the planar structure and relative stereochemistry of Rauvoyunine C.[2]

Conclusion
The structural elucidation of Rauvoyunine C serves as a prime example of the application of

modern spectroscopic methods in natural product chemistry. The synergistic use of mass

spectrometry, infrared spectroscopy, and a suite of one- and two-dimensional NMR

experiments provides the necessary evidence to confidently determine the molecular formula,

identify functional groups, and map the intricate connectivity of a complex alkaloid. This in-

depth understanding of its chemical architecture is the foundational step for any further

investigation into its biological activity and potential as a drug lead.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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